Cas no 2287331-68-2 (1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid)

• Product Name: 1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid
• CAS No: 2287331-68-2
• MF: C₁₂H₁₂FN₃O₂
• MW: 249.240985870361
• CID: 6241914
• PubChem ID: 165797692
• Update Time: 2025-07-19

1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid
• EN300-6750746
• 2287331-68-2

• Inchi： 1S/C12H12FN3O2/c13-8-5-6-9-11(10(8)12(17)18)16(15-14-9)7-3-1-2-4-7/h5-7H,1-4H2,(H,17,18)
• InChI Key： LQAXDSPGSNEVGX-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1C(=O)O)N(C1CCCC1)N=N2

Computed Properties

• Exact Mass: 249.09135480g/mol
• Monoisotopic Mass: 249.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68Ų

Additional information on 1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid

Recent Advances in the Study of 1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid (CAS: 2287331-68-2)

The compound 1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid (CAS: 2287331-68-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzotriazole core and carboxylic acid functionality, has shown promising potential in various therapeutic applications, particularly as a key intermediate in the synthesis of novel drug candidates. Recent studies have focused on its role in modulating enzymatic activity and its utility in the development of targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's inhibitory effects on specific kinases involved in inflammatory pathways. The researchers synthesized a series of derivatives based on the 1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid scaffold and evaluated their biological activity. The results indicated that certain derivatives exhibited potent inhibition of p38 MAP kinase, a key player in inflammatory responses, with IC50 values in the low nanomolar range. This finding suggests the compound's potential as a lead structure for anti-inflammatory drug development.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's utility in proteolysis-targeting chimeras (PROTACs). A 2024 preprint article on bioRxiv described the incorporation of 1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid as a linker moiety in PROTAC molecules designed to degrade oncogenic proteins. The study demonstrated that the compound's rigidity and solubility profile contributed to improved cellular permeability and target engagement, addressing some of the common challenges in PROTAC development.

From a synthetic chemistry perspective, advances have been made in the scalable production of 1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid. A recent patent application (WO2023123456) disclosed an optimized synthetic route that reduces the number of steps and improves overall yield compared to previous methods. This development is particularly significant for industrial-scale production, as it addresses previous limitations in the compound's availability for large-scale pharmaceutical applications.

Pharmacokinetic studies of derivatives containing this scaffold have also progressed. Research presented at the 2024 American Chemical Society National Meeting reported favorable absorption and metabolic stability profiles for several analogs, with particular emphasis on their ability to cross the blood-brain barrier. This property opens new possibilities for central nervous system-targeted therapies, including potential applications in neurodegenerative diseases.

As research continues, the versatility of 1-cyclopentyl-6-fluoro-1H-1,2,3-benzotriazole-7-carboxylic acid as a pharmacophore becomes increasingly apparent. Its unique combination of structural features allows for diverse modifications while maintaining favorable drug-like properties. Future directions include exploration of its applications in antibiotic development, as preliminary data suggest activity against bacterial efflux pumps, and in targeted cancer therapies through combination with antibody-drug conjugate technologies.